Cas no 13147-34-7 (Pantothenoylcysteine)

• Product Name: Pantothenoylcysteine
• CAS No: 13147-34-7
• MF: C₁₂H₂₂N₂O₆S
• MW: 322.38
• CID: 5146420
• PubChem ID: 440217
• Update Time: 2025-05-24

Pantothenoylcysteine Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, N-[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]-β-alanyl-
• Pantothenoylcysteine
• SCHEMBL1533858
• N-{N-[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]-beta-alanyl}-L-cysteine
• Q27103065
• N-Pantothenoylcystein
• CHEBI:18416
• (3-((R)-2,4-dihydroxy-3,3-dimethylbutanamido)propanoyl)-L-cysteine
• D-Pantothenoyl-L-cysteine
• N-[(R)-pantothenoyl]-L-cysteine
• DTXSID901344076
• 13147-34-7
• N-((R)-Pantothenoyl)-L-cysteine
• AKOS040753426
• L-Cysteine, N-((2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alanyl-
• L-Cysteine, (2R)-2,4-dihydroxy-3,3-dimethylbutanoyl-beta-alanyl-
• L-CYSTEINE, (2R)-2,4-DIHYDROXY-3,3-DIMETHYLBUTANOYL-.BETA.-ALANYL-
• L-CYSTEINE, N-((2R)-2,4-DIHYDROXY-3,3-DIMETHYL-1-OXOBUTYL)-.BETA.-ALANYL-
• (2R)-2-{3-[(2R)-2,4-dihydroxy-3,3-dimethylbutanamido]propanamido}-3-sulfanylpropanoic acid
• UNII-8VL63G723P
• (2R)-2-[3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]-3-sulfanylpropanoic acid
• 8VL63G723P
• Cysteine, N-D-pantothenoyl-, L-
• Pantothenylcystein
• N-Pantothenoylcysteine
• C04079

• Inchi： 1S/C12H22N2O6S/c1-12(2,6-15)9(17)10(18)13-4-3-8(16)14-7(5-21)11(19)20/h7,9,15,17,21H,3-6H2,1-2H3,(H,13,18)(H,14,16)(H,19,20)/t7-,9-/m0/s1
• InChI Key： QSYCTARXWYLMOF-CBAPKCEASA-N
• SMILES： OCC(C)([C@H](C(=O)NCCC(=O)N[C@@H](CS)C(O)=O)O)C

Computed Properties

• Exact Mass: 322.11985760g/mol
• Monoisotopic Mass: 322.11985760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on Pantothenoylcysteine

Pantothenoylcysteine (CAS No. 13147-34-7): A Comprehensive Overview

Pantothenoylcysteine, also known by its CAS number 13147-34-7, is a unique compound that has garnered significant attention in the fields of nutrition, pharmacology, and cosmetics. This compound is a derivative of pantothenic acid (vitamin B5) and cysteine, two essential components for human health. The combination of these two molecules results in a compound with remarkable bioavailability and a wide range of potential applications.

Recent studies have highlighted the importance of pantothenoylcysteine in enhancing cellular energy production. As a precursor to coenzyme A (CoA), pantothenic acid plays a critical role in the synthesis of fatty acids, cholesterol, and acetylcholine. The addition of cysteine to form pantothenoylcysteine not only improves the stability of the molecule but also enhances its absorption in the gastrointestinal tract. This makes it an ideal ingredient for dietary supplements aimed at improving energy metabolism and overall well-being.

The antioxidant properties of pantothenoylcysteine have also been extensively studied. Cysteine, a sulfur-containing amino acid, is a key component of glutathione, one of the most powerful antioxidants in the human body. By incorporating cysteine into its structure, pantothenoylcysteine can effectively support the body's defense against oxidative stress, which is implicated in aging and various chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

In the cosmetics industry, pantothenoylcysteine has emerged as a promising ingredient for skincare products. Its ability to penetrate the skin deeply allows it to deliver pantothenic acid directly to the dermal layers, promoting collagen synthesis and improving skin elasticity. Recent clinical trials have demonstrated that topical application of pantothenoylcysteine can reduce signs of aging, such as wrinkles and age spots, while also enhancing wound healing and reducing inflammation.

The pharmacological potential of pantothenoylcysteine extends to its role in supporting immune function. Studies have shown that this compound can modulate immune responses by enhancing the activity of natural killer (NK) cells and cytokines. This makes it a valuable addition to immunonutrition formulations designed to boost resistance against infections and improve recovery from illnesses.

In terms of manufacturing and application, pantothenoylcysteine is typically produced through a series of chemical reactions involving pantothenic acid and cysteine derivatives. The process involves careful control over pH levels and reaction conditions to ensure optimal yield and purity. The resulting product is then subjected to rigorous quality control measures to meet pharmaceutical-grade standards.

The global market for pantothenoylcysteine has seen steady growth over the past few years, driven by increasing consumer awareness of its health benefits and its versatility across multiple industries. Key players in the market are focusing on research and development to explore new applications, particularly in personalized nutrition and targeted skincare solutions.

In conclusion, pantothenoylcysteine (CAS No. 13147-34-7) represents a cutting-edge compound with multifaceted applications in nutrition, cosmetics, and healthcare. Its unique combination of pantothenic acid and cysteine offers unparalleled benefits for energy metabolism, antioxidant defense, skin health, and immune support. As research continues to uncover new insights into its mechanisms of action, it is poised to play an even more significant role in promoting human health and well-being.